Cas no 56809-14-4 (9-Acridinamine, 2-methoxy-N-methyl-7-nitro-)

• Product Name: 9-Acridinamine, 2-methoxy-N-methyl-7-nitro-
• CAS No: 56809-14-4
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 347784
• PubChem ID: 12224345
• Update Time: 2025-04-19

9-Acridinamine, 2-methoxy-N-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, 2-methoxy-N-methyl-7-nitro-
• 2-methoxy-N-methyl-7-nitroacridin-9-amine
• 2-methoxy-7-nitro-9-methylaminoacridine
• DTXSID40481233
• 56809-14-4

• Inchi： 1S/C15H13N3O3/c1-16-15-11-7-9(18(19)20)3-5-13(11)17-14-6-4-10(21-2)8-12(14)15/h3-8H,1-2H3,(H,16,17)
• InChI Key： LZHRLTDHSWEGDX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=C1C=C(C=CC1=N2)[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 283.09579
• Monoisotopic Mass: 283.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 77.29